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Compound of Interest

Compound Name: Trimethyl orthoacetate

Cat. No.: B104717

Essential Safety and Handling Guide for
Trimethyl Orthoacetate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive chemical compounds like Trimethyl
orthoacetate. This guide provides immediate and essential safety protocols, operational
procedures, and disposal plans to foster a secure research environment.

Chemical Identity and Hazards
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Property Value

Synonyms 1,1,1-Trimethoxyethane
CAS Number 1445-45-0

Molecular Formula C5H1203

Appearance Colorless liquid

Odor Irritating

Boiling Point 107 - 109 °C / 224.6 - 228.2 °F
Flash Point 13°C/55.4 °F

Key Hazards

Highly flammable liquid and vapor.[1][2][3][4]
Causes serious eye irritation.[1][2][3][4] May
cause an allergic skin reaction.[1][2][3][4]

Moisture and air sensitive.[1][3][4]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is the most critical line of defense against chemical

exposure. The following table summarizes the required PPE for handling Trimethyl

orthoacetate.
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Body Part Recommended Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[3] A face shield may be necessary for

Eyes/Face

splash protection.

Wear appropriate protective gloves and clothing

to prevent skin exposure.[3] This includes a lab
Skin coat or coveralls. For significant handling

operations, chemically resistant aprons and

boots are recommended.[5]

Chemical-resistant gloves are mandatory. While
specific breakthrough times are not listed, nitrile
or butyl rubber gloves are generally

Hands )
recommended for handling esters. Always
inspect gloves for tears or punctures before use

and change them frequently.[6]

Work in a well-ventilated area, preferably under
a chemical fume hood.[7][8] If exposure limits

are exceeded or if irritation is experienced, use
a NIOSH/MSHA or European Standard EN 149

approved respirator with an appropriate organic

Respiratory

vapor cartridge.[3]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a standardized operational protocol minimizes the risk of accidents and ensures
procedural consistency.

1. Preparation and Engineering Controls:

o Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[1][3][4]
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Work exclusively in a well-ventilated area, such as a certified chemical fume hood.[7][8]
Use explosion-proof electrical, ventilating, and lighting equipment.[1][3][4]
Ground and bond all containers and transfer equipment to prevent static discharge.[2][4][7]
. Donning Personal Protective Equipment:
Before handling, put on all required PPE as detailed in the table above.
. Handling the Chemical:
Use only non-sparking tools.[1][2][4]
Keep the container tightly closed when not in use.[2][7][8]
Avoid contact with eyes, skin, and clothing.[7]
Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3][4][7]
Avoid inhalation of vapor or mist.
. In Case of a Spill:
Remove all sources of ignition.[1][3][4][7]
Ventilate the area of the spill.[2]
Absorb the spill with an inert, non-combustible material such as dry sand or earth.[2][7]
Collect the absorbed material into a suitable, labeled container for disposal.[1][3][4]

. First Aid Measures:
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Exposure Route

First Aid Procedure

Eyes

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[2][4]

Skin

Wash off immediately with plenty of water for at
least 15 minutes. If skin irritation or rash occurs,
get medical advice/attention. Take off

contaminated clothing and wash before reuse.

[2]4]

Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. Get medical attention if

symptoms occur.[4]

Ingestion

Clean mouth with water and drink plenty of
water afterwards. Do NOT induce vomiting. Call
a physician or poison control center

immediately.[4]

Disposal Plan

Proper disposal of Trimethyl orthoacetate and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Trimethyl orthoacetate is classified as a hazardous waste due to
its flammability.[3][4]

» Containerization: Collect all waste, including contaminated absorbents and disposable PPE,

in a designated, properly labeled, and tightly sealed container.

o Storage of Waste: Store waste containers in a cool, dry, and well-ventilated area, away from

ignition sources and incompatible materials.

» Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[1][2] Do not dispose of down the

drain.[4]
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Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Trimethyl
orthoacetate, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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